molecular formula C21H21N5O4 B2761368 N-(4-methoxybenzyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide CAS No. 946230-29-1

N-(4-methoxybenzyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

Cat. No. B2761368
CAS RN: 946230-29-1
M. Wt: 407.43
InChI Key: PEMLFFNRWCXCEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-(4-methoxybenzyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide” is a derivative of triazinane . Triazinanes are a class of nitrogen-containing heterocycles . The parent molecules’ molecular formula is (CH2)3(NH)3 . They exist in three isomeric forms, 1,3,5-triazinanes being common . The triazinanes have a six-membered cyclohexane-like ring but with three carbons replaced by nitrogens .

Scientific Research Applications

Heterocyclic Compound Synthesis

Studies have demonstrated the synthesis of novel heterocyclic compounds derived from related chemical structures, indicating their potential utility in medicinal chemistry and drug design. For example, the synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been reported, showcasing anti-inflammatory and analgesic properties through COX-1/COX-2 inhibition (Abu‐Hashem, Al-Hussain, & Zaki, 2020)[https://consensus.app/papers/synthesis-novel-benzodifuranyl-135triazines-abu‐hashem/1b4ef798aee65ef5adff2529e7c19235/?utm_source=chatgpt].

Phosphodiesterase Type 4 Inhibitors

Research into cyclic nucleotide phosphodiesterase type 4 inhibitors has identified pyrazolo[1,5-a]-1,3,5-triazines as a new structural class of potent inhibitors, highlighting the importance of this scaffold in developing therapeutic agents with high isoenzyme selectivity (Raboisson et al., 2003)[https://consensus.app/papers/cyclic-phosphodiesterase-type-inhibitors-evaluation-raboisson/9cd80228d4095b1f93b37e97fbb115ee/?utm_source=chatgpt].

Antitumor Activity

Compounds related to carbendazim, a benzimidazole derivative, have been synthesized and shown to possess antitumor activity. This research underscores the potential of triazine derivatives in cancer therapy, with some compounds showing activity against pancreatic tumor cells (Remers, Iyengar, Dorr, Wisner, & Bates, 2015)[https://consensus.app/papers/synthesis-antitumor-activity-heterocycles-related-remers/1138dbcfe9a95cc1b323a0fd850034b1/?utm_source=chatgpt].

Dendrimeric Complex Synthesis

The synthesis of dendrimeric melamine-cored complexes demonstrates the application of triazine derivatives in creating materials with unique magnetic behaviors. This research area explores the potential of triazine-based compounds in material science and nanotechnology (Uysal & Koc, 2010)[https://consensus.app/papers/synthesis-characterization-dendrimeric-melamine-cored-uysal/615dd26a6a2d50298d5b94ed3a4dba37/?utm_source=chatgpt].

Cytotoxicity Studies

Investigations into the cytotoxicity of new pyrazolo[1,5-a]pyrimidine derivatives provide insights into their potential as cancer therapeutics. The synthesis and characterization of these compounds offer a foundation for further research into their biological activities (Hassan, Hafez, & Osman, 2014)[https://consensus.app/papers/synthesis-characterization-cytotoxicity-some-hassan/7a9924f68ac25572ac54a8d07060f32d/?utm_source=chatgpt].

properties

IUPAC Name

8-(4-methoxyphenyl)-N-[(4-methoxyphenyl)methyl]-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N5O4/c1-29-16-7-3-14(4-8-16)13-22-19(27)18-20(28)26-12-11-25(21(26)24-23-18)15-5-9-17(30-2)10-6-15/h3-10H,11-13H2,1-2H3,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PEMLFFNRWCXCEY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CNC(=O)C2=NN=C3N(CCN3C2=O)C4=CC=C(C=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

407.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.